Cas no 60772-66-9 (2-(3-(tert-Butyl)phenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(3-(tert-Butyl)phenyl)oxazolo[4,5-b]pyridine
• CAS No: 60772-66-9
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 495620
• Update Time: 2026-04-29

2-(3-(tert-Butyl)phenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-(tert-Butyl)phenyl)oxazolo[4,5-b]pyridine
• 2-(3-tert-butylphenyl)-[1,3]oxazolo[4,5-b]pyridine

• Inchi： InChI=1S/C16H16N2O/c1-16(2,3)12-7-4-6-11(10-12)15-18-14-13(19-15)8-5-9-17-14/h4-10H,1-3H3
• InChI Key： FHZPDIACQCPQPP-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=CC=CC(=C1)C2=NC3=C(C=CC=N3)O2

Computed Properties

• Exact Mass: 252.12638
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(3-(tert-Butyl)phenyl)oxazolo[4,5-b]pyridine

Compound CAS No. 60772-66-9: 2-(3-(tert-Butyl)phenyl)oxazolo[4,5-b]pyridine

Compound CAS No. 60772-66-9, also known as 2-(3-(tert-butyl)phenyl)oxazolo[4,5-b]pyridine, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for advanced functional materials.

The molecular structure of 2-(3-(tert-butyl)phenyl)oxazolo[4,5-b]pyridine consists of a pyridine ring fused with an oxazole ring, creating a bicyclic system. The presence of a tert-butyl group attached to the phenyl ring introduces steric bulk, which can influence the compound's electronic properties and reactivity. Recent studies have highlighted the importance of such structural features in modulating the electronic behavior of heterocyclic compounds, making this compound a valuable subject for research in organic electronics.

One of the most promising applications of CAS No. 60772-66-9 lies in its potential use as a building block for advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that the unique electronic configuration of this compound enables efficient charge transport and emission properties, making it a candidate for next-generation optoelectronic devices.

Recent advancements in synthetic methodologies have facilitated the scalable production of 2-(3-(tert-butyl)phenyl)oxazolo[4,5-b]pyridine. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity. These developments underscore the growing interest in this compound as a versatile precursor for functional materials.

In addition to its electronic applications, CAS No. 60772-66-9 has shown potential in biological systems. Studies have indicated that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as a lead compound for drug discovery efforts. However, further research is required to fully understand its pharmacokinetic properties and toxicity profile.

The structural versatility of 2-(3-(tert-butyl)phenyl)oxazolo[4,5-b]pyridine also makes it an attractive candidate for supramolecular chemistry applications. Researchers have explored its ability to form self-assembled structures through non-covalent interactions, which could be harnessed for the development of novel nanomaterials with tailored properties.

From an environmental standpoint, the synthesis and application of CAS No. 60772-66-9 are being evaluated for their sustainability metrics. Efforts are underway to develop greener synthetic routes that minimize waste generation and energy consumption, aligning with global trends toward sustainable chemistry practices.

In conclusion, compound CAS No. 60772-66-9: 2-(3-(tert-butyl)phenyl)oxazolo[4,5-b]pyridine represents a multifaceted molecule with diverse applications across chemistry and materials science. Its unique structure and functional properties continue to drive innovative research, positioning it as a key player in the development of advanced materials and technologies.